Cas no 1850053-67-6 (3-(3-tert-butyl-1H-1,2,4-triazol-1-yl)-2-(methylamino)propanamide)

• Product Name: 3-(3-tert-butyl-1H-1,2,4-triazol-1-yl)-2-(methylamino)propanamide
• CAS No: 1850053-67-6
• MF: C₁₀H₁₉N₅O
• MW: 225.290761232376
• CID: 6185786
• PubChem ID: 165494888
• Update Time: 2025-06-08

3-(3-tert-butyl-1H-1,2,4-triazol-1-yl)-2-(methylamino)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(3-tert-butyl-1H-1,2,4-triazol-1-yl)-2-(methylamino)propanamide
• EN300-1140201
• 1850053-67-6

• Inchi： 1S/C10H19N5O/c1-10(2,3)9-13-6-15(14-9)5-7(12-4)8(11)16/h6-7,12H,5H2,1-4H3,(H2,11,16)
• InChI Key： GXZKDFYAEUNMNO-UHFFFAOYSA-N
• SMILES： O=C(C(CN1C=NC(C(C)(C)C)=N1)NC)N

Computed Properties

• Exact Mass: 225.15896025g/mol
• Monoisotopic Mass: 225.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 85.8Ų

Additional information on 3-(3-tert-butyl-1H-1,2,4-triazol-1-yl)-2-(methylamino)propanamide

3-(3-tert-butyl-1H-1,2,4-triazol-1-yl)-2-(methylamino)propanamide: A Comprehensive Overview

3-(3-tert-butyl-1H-1,2,4-triazol-1-yl)-2-(methylamino)propanamide (CAS No. 1850053-67-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a 1H-1,2,4-triazol ring, and a methylamino functional group. These structural elements contribute to its potential therapeutic applications and biological activities.

The tert-butyl group in the compound provides steric hindrance and enhances the lipophilicity of the molecule, which can improve its membrane permeability and bioavailability. The 1H-1,2,4-triazol ring is known for its broad spectrum of biological activities, including antifungal, antiviral, and anti-inflammatory properties. The methylamino group adds further complexity to the molecule, potentially influencing its interactions with biological targets.

Recent studies have explored the potential of 3-(3-tert-butyl-1H-1,2,4-triazol-1-yl)-2-(methylamino)propanamide in various therapeutic areas. One notable application is in the treatment of fungal infections. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve disruption of fungal cell membranes and inhibition of key enzymes involved in fungal metabolism.

In addition to its antifungal properties, 3-(3-tert-butyl-1H-1,2,4-triazol-1-yl)-2-(methylamino)propanamide has also been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-(3-tert-butyl-1H-1,2,4-triazol-1-yl)-2-(methylamino)propanamide have also been studied in detail. Preclinical studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. The half-life of the compound is moderate, allowing for once-daily dosing regimens in clinical settings.

Toxicity studies have indicated that 3-(3-tert-butyl-1H-1,2,4-triazol-1-yl)-2-(methylamino)propanamide is well-tolerated at therapeutic doses. No significant adverse effects were observed in animal models at doses up to 500 mg/kg. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The synthesis of 3-(3-tert-butyl-1H-1,2,4-triazol-1-yl)-2-(methylamino)propanamide involves several steps that require precise control over reaction conditions. The key intermediates include tert-butyl hydrazine and 2-chloro-N-methylethanamine hydrochloride. The final step involves coupling these intermediates to form the desired product. The overall yield of the synthesis can be optimized by adjusting parameters such as temperature, solvent choice, and reaction time.

In conclusion, 3-(3-tert-butyl-1H-1,2,4-triazol-1-yl)-2-(methylamino)propanamide (CAS No. 1850053-67-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its biological activities and therapeutic potential. Ongoing research continues to explore new avenues for its use in treating various diseases and conditions.